Cas no 695188-21-7 (4-bromo-3-fluorobenzoyl chloride)

• Product Name: 4-bromo-3-fluorobenzoyl chloride
• CAS No: 695188-21-7
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• MDL: MFCD09746051
• CID: 1006528
• PubChem ID: 22626891
• Update Time: 2025-10-28

4-bromo-3-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-fluorobenzoyl chloride
• 4-bromo-3-fluoro-benzoic acid chloride
• 4-bromo-3-fluoro-benzoyl chloride
• PC8605
• Nickelbis(dimethyldithiocarbamate)
• J-514722
• 3-fluoro-4-bromobenzoyl chloride
• AS-40424
• SCHEMBL321581
• QKNNWDFHKRIYJH-UHFFFAOYSA-N
• EN300-218515
• VCB18821
• 4-Bromo-3-fluorobenzoylchloride
• AKOS010970918
• DTXSID50627069
• MFCD09746051
• 695188-21-7
• BBL103975
• STL557785

• MDL： MFCD09746051
• Inchi： 1S/C7H3BrClFO/c8-5-2-1-4(7(9)11)3-6(5)10/h1-3H
• InChI Key： QKNNWDFHKRIYJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)Cl)=CC=1F

Computed Properties

• Exact Mass: 235.90400
• Monoisotopic Mass: 235.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.742
• Boiling Point: 246.1°C at 760 mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.561
• PSA: 17.07000
• LogP: 2.96720

4-bromo-3-fluorobenzoyl chloride Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-3-fluorobenzoyl chloride

4-Bromo-3-Fluorobenzoyl Chloride (CAS No. 695188-21-7): An Overview of Its Properties and Applications in Modern Chemistry

4-Bromo-3-fluorobenzoyl chloride (CAS No. 695188-21-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromine and fluorine substituents, which confer it with specific reactivity and functional versatility.

The molecular formula of 4-bromo-3-fluorobenzoyl chloride is C₇H₃BrClF, and its molecular weight is approximately 216.45 g/mol. The presence of the bromine and fluorine atoms on the benzene ring imparts significant electronic effects, making it a valuable intermediate in the synthesis of more complex molecules. The chlorocarbonyl group further enhances its reactivity, allowing it to participate in a wide range of chemical reactions.

In the context of pharmaceutical research, 4-bromo-3-fluorobenzoyl chloride has been explored as a key intermediate in the synthesis of various bioactive compounds. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel antiviral agents. The bromine and fluorine substituents were found to enhance the binding affinity of these compounds to their target proteins, thereby improving their therapeutic efficacy.

Beyond pharmaceutical applications, 4-bromo-3-fluorobenzoyl chloride has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of advanced functional materials, such as polymers with enhanced thermal stability and mechanical strength. A study published in the Journal of Polymer Science demonstrated the successful use of this compound in the preparation of high-performance polymer coatings with improved barrier properties.

In synthetic chemistry, 4-bromo-3-fluorobenzoyl chloride serves as a versatile building block for the construction of complex organic molecules. Its reactivity with nucleophiles allows for the formation of a variety of functionalized derivatives, which can be further modified to achieve specific chemical functionalities. For example, a recent publication in the Tetrahedron Letters reported the use of this compound in the synthesis of novel fluorinated aromatic compounds with potential applications in optoelectronic devices.

The safety and handling of 4-bromo-3-fluorobenzoyl chloride are important considerations for researchers working with this compound. It is classified as a reactive and corrosive substance, requiring careful handling under well-controlled conditions to prevent exposure and ensure laboratory safety. Proper personal protective equipment (PPE) should be used at all times when handling this compound.

In conclusion, 4-bromo-3-fluorobenzoyl chloride (CAS No. 695188-21-7) is a valuable chemical intermediate with a wide range of applications in modern chemistry. Its unique electronic properties and reactivity make it an essential component in the development of novel pharmaceuticals, advanced materials, and complex organic molecules. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.